2-Hydroxy-5-(3-methylphenyl)isonicotinic acid, 95%

• IUPAC Name: 5-(3-methylphenyl)-2-oxo-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H11NO3/c1-8-3-2-4-9(5-8)11-7-14-12(15)6-10(11)13(16)17/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key: INFULGVEDFWZQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CNC(=O)C=C2C(=O)O
• Molecular Formula: C13H11NO3
• DSSTOX Substance ID: DTXSID00686924
• Molecular Weight: 229.23 g/mol
• CAS RN: 1262004-22-7

Description

2-Hydroxy-5-(3-methylphenyl)isonicotinic acid, or HMPA, is an organic compound commonly used in scientific research and in the laboratory for a variety of purposes. HMPA is a colorless solid with a melting point of 115-117°C and a boiling point of 218-220°C. It is insoluble in water but soluble in polar organic solvents such as acetone, ethanol, and ethyl acetate. HMPA is a derivative of isonicotinic acid and is used in various applications, including as a catalyst, in the synthesis of organic compounds, and as a reagent in biochemical and physiological studies.

Mechanism of Action

HMPA acts as an acid catalyst in the synthesis of organic compounds. It accelerates the rate of reaction by lowering the activation energy needed for the reaction to occur. In biochemical and physiological studies, HMPA is used as a reagent to detect and quantify the presence of certain compounds.
Biochemical and Physiological Effects
HMPA has been used in a variety of biochemical and physiological studies to detect and quantify the presence of certain compounds. In particular, it has been used to detect and quantify the presence of proteins, carbohydrates, lipids, and other compounds. HMPA has also been used to study the effects of certain compounds on the activity of enzymes, as well as the effects of certain compounds on cell growth and differentiation.

Advantages and Limitations for Lab Experiments

HMPA has several advantages for use in laboratory experiments. It is a low-cost, easily available compound, and is relatively stable in both acidic and basic conditions. Additionally, it is insoluble in water, allowing for easy separation of the desired compound from other compounds. One limitation of HMPA is that it is not very soluble in polar organic solvents, making it more difficult to use in certain laboratory experiments.

Future Directions

The use of HMPA in scientific research and laboratory experiments is likely to continue to grow in the future. It has potential applications in the development of new pharmaceuticals and in the detection and quantification of proteins, carbohydrates, lipids, and other compounds. Additionally, HMPA could be used to study the effects of certain compounds on the activity of enzymes, as well as the effects of certain compounds on cell growth and differentiation. Further research is needed to explore the potential applications of HMPA in the laboratory.

Synthesis Methods

HMPA can be synthesized in various ways, including through the reaction of 3-methylphenol with isonicotinic acid in the presence of an acid catalyst. This reaction produces an intermediate product, which is then hydrolyzed with a base to yield the desired HMPA. Other methods for synthesis include the reaction of 3-methylphenol with isonicotinic acid and an acid catalyst, followed by hydrolysis with a base; and the reaction of isonicotinic acid with 3-methylphenol and an acid catalyst, followed by hydrolysis with a base.

Scientific Research Applications

HMPA is widely used in scientific research and in the laboratory. It is commonly used as a catalyst in the synthesis of organic compounds, and is also used as a reagent in biochemical and physiological studies. It is also used in the production of pharmaceuticals, in the manufacture of dyes, and in the preparation of various other compounds.